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Compound of Interest

DL-4-Hydroxy-2-ketoglutarate
Compound Name:
lithium

Cat. No.: B15561403

Essential Safety and Handling Guide for DL-4-
Hydroxy-2-ketoglutarate lithium

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling DL-4-Hydroxy-2-ketoglutarate
lithium (CAS 1187-99-1). Given that the toxicological properties of this compound have not
been thoroughly investigated, it is imperative to treat it as a potentially hazardous substance
and adhere to strict laboratory safety protocols.

Chemical and Physical Properties

The following table summarizes the known quantitative data for DL-4-Hydroxy-2-
ketoglutarate lithium.
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Property Value Source(s)
CAS Number 1187-99-1 (free acid basis) [1112113114]
Molecular Formula CsHeOs - XLi* [1103114]
Molecular Weight 162.10 g/mol (free acid basis) [1112]131[4]
Appearance White to off-white solid/powder  [3][4]
Purity >90% (TLC) to =97.0% (HPLC)  [1][2][3]
Storage Temperature -20°C for long-term storage [1112113114]
Short-term Storage Room temperature may be (B41[5]
acceptable

Personal Protective Equipment (PPE)

As a precaution, a comprehensive PPE strategy is mandatory when handling DL-4-Hydroxy-2-
ketoglutarate lithium. The unknown nature of its toxicological profile necessitates treating it as
a hazardous compound.

e Eye and Face Protection: ANSI Z87.1-compliant safety glasses with side shields are the
minimum requirement. A splash hazard warrants the use of chemical safety goggles. For
procedures with a higher risk of splashing or aerosolization, a face shield worn over safety
goggles is recommended.

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn at
all times. Inspect gloves for any signs of degradation or puncture before use. For extended
contact, consider double-gloving.

» Body Protection: A standard laboratory coat is required. For procedures involving larger
quantities or a significant risk of contamination, a chemical-resistant apron or disposable
coveralls should be worn.

» Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within
a certified chemical fume hood, to minimize the risk of inhaling the powder. If a fume hood is
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not available, a NIOSH-approved respirator with a particulate filter (e.g., N95 or P100) is
necessary.

Operational and Disposal Plans
Handling and Storage

e Handling: Only personnel trained in general laboratory procedures should handle this
compound.[3][4] Avoid creating dust when handling the solid material.[6] Use in a well-
ventilated area, such as a chemical fume hood. Avoid contact with skin, eyes, and clothing.
[6] Wash hands thoroughly after handling, even if gloves were worn.

o Storage: Store in a tightly sealed container in a cool, dry place. For long-term stability,
storage at -20°C is recommended.[1][2][3][4] Keep away from incompatible materials.
Ensure containers are clearly labeled.

Spill Response Plan

In the event of a spill, follow these procedural steps. Treat all spills of this material as potentially
hazardous.

» Evacuate and Alert: Immediately alert others in the vicinity of the spill. If the spill is large or in
a poorly ventilated area, evacuate the immediate area.

o Don PPE: Before attempting any cleanup, don the appropriate personal protective
equipment as outlined above, including respiratory protection.

» Contain the Spill: For a solid powder spill, carefully cover it with a damp paper towel or
absorbent pad to avoid generating airborne dust.

o Clean Up: Gently sweep the contained material into a designated waste container using a
scoop or dustpan. Avoid dry sweeping, which can create dust.

» Decontaminate: Wipe the spill area with a wet sponge or paper towel. Wash the area with
soap and water.

e Dispose: Place all contaminated materials, including paper towels, gloves, and absorbent
pads, into a sealed, labeled hazardous waste bag or container.
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» Report: Report the spill to your laboratory supervisor or Environmental Health & Safety
(EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Regulation of human 4-hydroxy-2-oxoglutarate aldolase by pyruvate and a-ketoglutarate:
implications for primary hyperoxaluria type-3 - PubMed [pubmed.ncbi.nim.nih.gov]

2. researchgate.net [researchgate.net]

3. 4-hydroxy-2-oxoglutarate metabolism in a mouse model of Primary Hyperoxaluria Type 3 -
PMC [pmc.ncbi.nim.nih.gov]

4. usbio.net [usbio.net]

5. medchemexpress.com [medchemexpress.com]

6. 4-Hydroxy-2-oxoglutarate Aldolase Inactivity in Primary Hyperoxaluria Type 3 and
Glyoxylate Reductase Inhibition - PMC [pmc.ncbi.nim.nih.gov]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b15561403?utm_src=pdf-body-img
https://www.benchchem.com/product/b15561403?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/31696211/
https://pubmed.ncbi.nlm.nih.gov/31696211/
https://www.researchgate.net/publication/382487443_4-hydroxy-2-oxoglutarate_metabolism_in_a_mouse_model_of_Primary_Hyperoxaluria_Type_3
https://pmc.ncbi.nlm.nih.gov/articles/PMC11261398/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11261398/
https://www.usbio.net/biochemicals/279270/dl-4-hydroxy-2-ketoglutarate-lithium-salt
https://www.medchemexpress.com/dl-4-hydroxy-2-ketoglutarate-lithium.html?locale=fr-FR
https://pmc.ncbi.nlm.nih.gov/articles/PMC3418427/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3418427/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15561403?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

 To cite this document: BenchChem. [Personal protective equipment for handling DL-4-
Hydroxy-2-ketoglutarate lithium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15561403#personal-protective-equipment-for-
handling-dl-4-hydroxy-2-ketoglutarate-lithium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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